Cas no 852698-72-7 (methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate)
methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2-(quinolin-2-ylthio)acetamido)benzoate
- methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate
-
- Inchi: 1S/C19H16N2O3S/c1-24-19(23)14-7-3-5-9-16(14)20-17(22)12-25-18-11-10-13-6-2-4-8-15(13)21-18/h2-11H,12H2,1H3,(H,20,22)
- InChI Key: LSPICYWYBSPTNB-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC=C1NC(CSC1C=CC2C(N=1)=CC=CC=2)=O
methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3274-0017-2μmol |
methyl 2-[2-(quinolin-2-ylsulfanyl)acetamido]benzoate |
852698-72-7 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3274-0017-5μmol |
methyl 2-[2-(quinolin-2-ylsulfanyl)acetamido]benzoate |
852698-72-7 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3274-0017-10μmol |
methyl 2-[2-(quinolin-2-ylsulfanyl)acetamido]benzoate |
852698-72-7 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3274-0017-20μmol |
methyl 2-[2-(quinolin-2-ylsulfanyl)acetamido]benzoate |
852698-72-7 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3274-0017-1mg |
methyl 2-[2-(quinolin-2-ylsulfanyl)acetamido]benzoate |
852698-72-7 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3274-0017-2mg |
methyl 2-[2-(quinolin-2-ylsulfanyl)acetamido]benzoate |
852698-72-7 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3274-0017-3mg |
methyl 2-[2-(quinolin-2-ylsulfanyl)acetamido]benzoate |
852698-72-7 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3274-0017-4mg |
methyl 2-[2-(quinolin-2-ylsulfanyl)acetamido]benzoate |
852698-72-7 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F3274-0017-5mg |
methyl 2-[2-(quinolin-2-ylsulfanyl)acetamido]benzoate |
852698-72-7 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3274-0017-10mg |
methyl 2-[2-(quinolin-2-ylsulfanyl)acetamido]benzoate |
852698-72-7 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate
Introduction to Methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate (CAS No. 852698-72-7)
Methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate, a compound with the chemical formula C20H17NO3S, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both quinoline and benzoate moieties in its structure imparts unique pharmacological properties, making it a promising candidate for further investigation.
The CAS number 852698-72-7 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The molecular structure of Methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate consists of a benzoic acid backbone substituted with an acetamide group at the 2-position, further modified by a quinolin-2-ylsulfanyl moiety at the 2,2-position. This intricate arrangement of functional groups suggests potential interactions with biological targets, which is a critical factor in drug design.
In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The quinolin-2-ylsulfanyl group, in particular, has been identified as a key pharmacophore in several bioactive molecules. Its ability to interact with enzymes and receptors has made it a valuable component in the development of novel therapeutic agents.
One of the most compelling aspects of Methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate is its structural similarity to known bioactive compounds. This similarity suggests that it may exhibit similar pharmacological effects, although further research is needed to confirm this hypothesis. The acetamidobenzoate moiety is another important feature of this compound, as it can influence solubility and metabolic stability. These factors are crucial for determining the compound's bioavailability and efficacy.
Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery. For instance, researchers have demonstrated that sulfonamides can act as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The unique structure of Methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate positions it as a potential lead compound for further development in this area. Its ability to modulate enzyme activity could make it useful in treating metabolic disorders or other conditions associated with enzyme dysfunction.
The synthesis of Methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the quinolin-2-ylsulfanyl intermediate, followed by its reaction with benzoic acid derivatives to form the desired acetamidobenzoate structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to enhance efficiency and selectivity.
In conclusion, Methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate (CAS No. 852698-72-7) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation into various therapeutic areas. As research continues to uncover new biological activities associated with sulfonamide derivatives, compounds like Methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate are likely to play an increasingly important role in drug development.
852698-72-7 (methyl 2-2-(quinolin-2-ylsulfanyl)acetamidobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)